Cas no 303988-31-0 (N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide)
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-ISOPROPYL-3-NITRO-4-(PHENYLSULFANYL)BENZENECARBOXAMIDE
- N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide
-
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N174375-0.5mg |
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide |
303988-31-0 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N174375-1mg |
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide |
303988-31-0 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | N174375-2.5mg |
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide |
303988-31-0 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00890511-1g |
3-Nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI70288-1mg |
3-nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI70288-5mg |
3-nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI70288-10mg |
3-nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI70288-500mg |
3-nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI70288-1g |
3-nitro-4-(phenylsulfanyl)-N-(propan-2-yl)benzamide |
303988-31-0 | >90% | 1g |
$1295.00 | 2024-04-20 |
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-31-0): An Overview of Its Properties and Applications
N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-31-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, often referred to by its IUPAC name, is a member of the class of compounds known as aryl sulfides, which are characterized by the presence of a sulfur atom bonded to an aryl group.
The chemical formula of N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide is C15H16N2O3S, and it has a molecular weight of 296.36 g/mol. The compound features a nitro group (-NO2) at the 3-position of the benzene ring, an isopropyl group (-CH(CH3)2) attached to the amide nitrogen, and a phenylthio group (-SPh) at the 4-position. These functional groups contribute to the compound's distinct chemical and physical properties, making it a valuable candidate for various applications in drug discovery and development.
In recent years, N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide has been studied for its potential therapeutic effects. One of the key areas of interest is its anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.
The pharmacokinetic properties of N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide have also been explored to assess its suitability for clinical use. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug safety.
In terms of synthetic methods, N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide can be synthesized through a multi-step process involving nitration, sulfuration, and amidation reactions. The synthesis typically starts with 4-bromonitrobenzene, which is then converted to 4-bromonitrobenzene thioether through a sulfuration reaction with thiophenol. The resulting thioether is further functionalized by introducing the isopropyl amide group via amidation with isopropylamine.
The structural features of N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide have also been studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed insights into the molecular structure and help confirm the identity and purity of the compound.
In conclusion, N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide (CAS No. 303988-31-0) is a multifaceted compound with promising therapeutic potential in areas such as anti-inflammatory and anticancer treatments. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
303988-31-0 (N-Isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)